Cas no 723262-95-1 ((5S)-5,6-Dihydro-6,6-dimethyl-5-phenyl-2H-1,4-oxazin-2-one)

• Product Name: (5S)-5,6-Dihydro-6,6-dimethyl-5-phenyl-2H-1,4-oxazin-2-one
• CAS No: 723262-95-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD08276355
• CID: 558537
• PubChem ID: 11367698
• Update Time: 2025-10-29

(5S)-5,6-Dihydro-6,6-dimethyl-5-phenyl-2H-1,4-oxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Oxazin-2-one,5,6-dihydro-6,6-dimethyl-5-phenyl-, (5S)-
• (3S)-2,2-dimethyl-3-phenyl-3H-1,4-oxazin-6-one
• (5S)-5,6-DIHYDRO-6,6-DIMETHYL-5-PHENYL-2H-1,4-OXAZIN-2-ONE
• D3259
• CS-0357496
• 723262-95-1
• MFCD08276355
• AKOS015842151
• T71268
• DTXSID90463701
• A918292
• (S)-6,6-Dimethyl-5-phenyl-5,6-dihydro-2H-1,4-oxazin-2-one
• (5S)-5,6-Dihydro-6,6-dimethyl-5-phenyl-2H-1,4-oxazin-2-one

• MDL： MFCD08276355
• Inchi： 1S/C12H13NO2/c1-12(2)11(13-8-10(14)15-12)9-6-4-3-5-7-9/h3-8,11H,1-2H3/t11-/m0/s1
• InChI Key： AISCPSRYGCFAQP-NSHDSACASA-N
• SMILES： O1C(C=N[C@@H](C2C=CC=CC=2)C1(C)C)=O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.12
• Melting Point: 86 °C
• Boiling Point: 298.6°C at 760 mmHg
• Flash Point: 130.3°C
• Refractive Index: 1.556
• PSA: 38.66000
• LogP: 1.56950
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazines 1,4-oxazines

Additional information on (5S)-5,6-Dihydro-6,6-dimethyl-5-phenyl-2H-1,4-oxazin-2-one

Compound CAS No 723262-95-1: (5S)-5,6-Dihydro-6,6-dimethyl-5-phenyl-2H-1,4-Oxazin-2-one

The compound with CAS No 723262-95-1, commonly referred to as (5S)-5,6-Dihydro-6,6-dimethyl-5-phenyl-2H-1,4-Oxazin-2-one, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazinones, which are known for their diverse biological activities and potential applications in drug development. The molecule features a six-membered ring system with an oxygen atom at position 4 and a ketone group at position 2. The stereochemistry at position 5 is specified as S configuration, which plays a crucial role in determining its pharmacokinetic properties and biological activity.

Recent studies have highlighted the importance of stereochemistry in the design of bioactive compounds. The (5S) configuration in this oxazinone derivative has been shown to enhance its binding affinity to specific protein targets, making it a promising candidate for therapeutic interventions. Researchers have explored its potential as a modulator of various cellular pathways, including those involved in inflammation and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its pharmacological properties, the synthesis of (5S)-5,6-Dihydro-6,6-dimethyl-5-phenyl-2H-1,4-Oxazin-2-one has been optimized through advanced synthetic methodologies. Traditional approaches often involved multi-step reactions with low yields and poor stereoselectivity. However, recent advancements in asymmetric catalysis have enabled the synthesis of this compound with high enantiomeric excess. For example, a report in Organic Letters described the use of a chiral catalyst to achieve excellent stereoselectivity during the formation of the oxazinone ring. This breakthrough not only improves the efficiency of production but also ensures consistent quality for potential clinical applications.

The structural features of this compound also make it an attractive scaffold for further chemical modifications. Researchers have explored various substitution patterns on the phenyl group and the dimethyl groups at positions 6 and 7 to investigate their effects on biological activity. These studies have revealed that substituents with electron-withdrawing groups enhance the compound's ability to penetrate cellular membranes, thereby increasing its bioavailability. Conversely, electron-donating groups may stabilize certain conformations of the molecule, influencing its interaction with target proteins.

From an analytical standpoint, the characterization of this compound has been carried out using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity. For instance, proton NMR analysis has confirmed the presence of distinct signals corresponding to the aromatic protons on the phenyl ring and the methyl groups attached to position 6. Similarly, carbon NMR data has been used to verify the stereochemistry at position 5 by analyzing coupling constants between adjacent carbons.

Moreover, computational chemistry has played a pivotal role in understanding the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that it binds effectively to specific pockets on target proteins through hydrogen bonding and hydrophobic interactions. These insights are invaluable for guiding further optimization efforts aimed at improving its therapeutic index.

In conclusion, CAS No 723262-95-1 represents a significant advancement in organic chemistry due to its unique structure and promising biological properties. Its stereochemistry-dependent activity and versatile synthetic routes make it an attractive candidate for drug discovery programs targeting inflammatory diseases and other conditions where modulation of specific cellular pathways is desired.